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Compound of Interest

Compound Name: BOP hexafluorophosphate

Cat. No.: B556323

For Researchers, Scientists, and Drug Development Professionals

(Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate, commonly known
as BOP reagent, is a highly effective coupling agent, particularly in peptide synthesis.[1][2][3]
However, its utility is matched by significant safety concerns that demand rigorous handling
protocols. This guide provides a comprehensive overview of the safety precautions,
experimental procedures, and potential hazards associated with BOP hexafluorophosphate
to ensure the well-being of laboratory personnel.

Core Safety Profile

BOP hexafluorophosphate is a white solid that is flammable and can cause skin and eye
irritation.[4] The most significant hazard associated with the use of BOP reagent is the
stoichiometric formation of Hexamethylphosphoramide (HMPA), a known carcinogen, as a
byproduct during the amide coupling reaction.[1] Exposure to HMPA can occur through
inhalation, ingestion, or skin contact.[1] Therefore, all handling procedures must be designed to
minimize exposure to both BOP reagent and its byproducts.

Quantitative Data Summary

The following table summarizes the key quantitative data for BOP hexafluorophosphate.
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Property Value Reference
CAS Number 56602-33-6 [4][5]
Molecular Formula C12H22FsN6sOP [4]
Molecular Weight 442.29 g/mol [5]
Appearance White solid [6]

Storage Temperature Keep refrigerated [4]

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling BOP hexafluorophosphate.

PPE Category Specification

Rationale

] Chemical safety goggles or a
Eye and Face Protection )
face shield.

To protect against splashes

and dust.

) ) Chemical-resistant gloves
Skin Protection o
(e.g., nitrile) and a lab coat.

To prevent skin contact and

irritation.

Use in a well-ventilated fume

hood. A NIOSH/MSHA-
Respiratory Protection approved respirator may be

necessary if ventilation is

inadequate.

To avoid inhalation of dust and
potential HMPA vapors.[1][6]

Experimental Protocols and Handling

All manipulations of BOP hexafluorophosphate should be conducted within a certified

chemical fume hood to mitigate inhalation risks.[1]

General Handling

» Avoid contact with skin, eyes, and clothing.[7]
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e Avoid the formation of dust and aerosols.[2]
e Use with adequate ventilation.[6]

e Store in a cool, dry, and well-ventilated place, away from incompatible materials such as
strong oxidizing agents.[6][8]

o Keep the container tightly closed.[4]

Spill Cleanup

In the event of a spill, follow these procedures:

Evacuate all non-essential personnel from the area.

Ensure adequate ventilation.

Wearing the appropriate PPE, sweep up the solid material.

Place the spilled material into a suitable, closed container for disposal.[4]

Avoid generating dust during cleanup.

Wash the spill area thoroughly with soap and water.

Waste Disposal

Dispose of BOP hexafluorophosphate and any contaminated materials as hazardous waste
in accordance with local, state, and federal regulations.[1][7] Given the generation of
carcinogenic HMPA, waste streams containing this byproduct require special attention and
proper labeling.

First Aid Measures

In case of exposure to BOP hexafluorophosphate, immediate action is crucial.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[6]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing
and shoes. Get medical aid if irritation develops

or persists.[6]

Inhalation

Remove from exposure and move to fresh air
immediately. If breathing is difficult, give oxygen.
If not breathing, give artificial respiration. Seek

medical attention.[2][6]

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an
unconscious person. Get medical aid

immediately.[6][7]

Diagrams

BOP Hexafluorophosphate Spill Response Workflow
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Initial Actions

Spill Occurs

l

Evacuate Area

l

Ensure Ventilation

l

Don PPE

Cleanup Procedure

Contain Spill

Sweep Solid Material

Place in Labeled Container

Decontaminate Spill Area

Final [Steps

Dispose as Hazardous Waste

Report Incident
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Reactants in Amide Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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